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Compound of Interest

5-Bromo-2-
Compound Name:
methylbenzenesulfonamide

cat. No.: B1271157

This guide provides comprehensive safety protocols and logistical plans for handling 5-Bromo-
2-methylbenzenesulfonamide, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is critical for ensuring personal safety and
maintaining a secure laboratory environment.

Chemical Identifier:

e Name: 5-Bromo-2-methylbenzenesulfonamide
o CAS Number: 56919-16-5

e Molecular Formula: C7HsBrNO2S

Hazard Summary: According to the Global Harmonized System (GHS), 5-Bromo-2-
methylbenzenesulfonamide is classified as acutely toxic if swallowed. It is a solid in form.

Hazard Classification GHS Code Signal Word

Acute Toxicity, Oral H301 Danger

Immediate Safety and Personal Protective
Equipment (PPE)
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Given the hazards associated with 5-Bromo-2-methylbenzenesulfonamide, the following
personal protective equipment is mandatory.

PPE Category Item Specification

Nitrile or latex gloves are
) suitable. Always check for
Hand Protection Gloves ]
perforations before use and

change gloves frequently.[1]

Chemical splash goggles are
Eye Protection Safety Goggles required to protect against dust
particles.[1][2]

A standard laboratory coat
Body Protection Laboratory Coat should be worn and fully
buttoned.[1]

All handling of solid 5-Bromo-

2-methylbenzenesulfonamide
Respiratory Protection Fume Hood should be conducted in a

certified chemical fume hood to

avoid inhalation of dust.[1]

The following diagram outlines the relationship between the chemical's hazards and the
required personal protective equipment.
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Caption: Hazard to PPE Correlation

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural steps for the safe handling of 5-Bromo-2-
methylbenzenesulfonamide in a laboratory setting.

1. Preparation and Area Inspection:
o Ensure a certified chemical fume hood is in proper working order.

» Verify that an emergency eyewash station and safety shower are accessible and
unobstructed.[3]

o Clear the workspace of any unnecessary equipment or chemicals.

o Assemble all necessary equipment for the experiment (e.g., glassware, spatulas, weighing
paper).

2. Weighing and Handling:
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o Perform all manipulations of the solid compound within the chemical fume hood to control
dust.

e Use a dedicated spatula and weighing paper for this chemical.

e Avoid creating dust by handling the solid gently.

« If dissolving the solid, add the solvent to the solid slowly to prevent splashing.
3. Post-Handling and Cleanup:

e Wipe down the work surface within the fume hood with an appropriate solvent and then with
a cleaning solution.

e Dispose of all contaminated disposables (e.g., weighing paper, gloves) in a designated
hazardous waste container.

The following flowchart illustrates the standard operating procedure for handling 5-Bromo-2-
methylbenzenesulfonamide.
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Start: Prepare to Handle
5-Bromo-2-methylbenzenesulfonamide

1. Prepare Work Area
- Verify fume hood function
- Check safety shower/eyewash
- Clear workspace

'

2. Don Personal Protective Equipment
- Nitrile gloves
- Chemical splash goggles
- Lab coat

'

3. Weigh and Handle in Fume Hood
- Use dedicated equipment
- Handle gently to avoid dust

'

4. Perform Experimental Procedure

i

5. Clean Work Area
- Wipe down surfaces
- Dispose of contaminated items

'

6. Doff Personal Protective Equipment

'

7. Wash Hands Thoroughly
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Caption: Handling Workflow Diagram
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Disposal Plan
Proper disposal of 5-Bromo-2-methylbenzenesulfonamide and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

e Solid Waste: Unused or contaminated solid 5-Bromo-2-methylbenzenesulfonamide should
be collected in a clearly labeled hazardous waste container.

o Contaminated Materials: All disposable items that have come into contact with the chemical,
such as gloves, weighing paper, and pipette tips, must be disposed of in the same
hazardous waste container.

o Empty Containers: Rinse the original container with a suitable solvent three times. The
rinsate should be collected and disposed of as hazardous waste.

Disposal Procedure:

o Container Labeling: Ensure the hazardous waste container is labeled with "Hazardous
Waste," the full chemical name, and the associated hazards.

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.

o Pickup: Arrange for pickup and disposal by your institution's environmental health and safety
(EHS) department or a certified hazardous waste disposal company. Do not dispose of this
chemical down the drain or in regular trash.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. benchchem.com [benchchem.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1271157?utm_src=pdf-body
https://www.benchchem.com/product/b1271157?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH6162803&productDescription=2-BRMO-5-METHLBENZONITRIL+9+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH34056&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1271157?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_N_2_iodophenyl_methanesulfonamide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

2. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]
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methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1271157#personal-protective-equipment-for-
handling-5-bromo-2-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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